Cas no 53645-74-2 (1H-Pyrazolo[3,4-d]pyrimidine, 4-ethyl-1-phenyl-)

1H-Pyrazolo[3,4-d]pyrimidine, 4-ethyl-1-phenyl- structure
53645-74-2 structure
Product Name:1H-Pyrazolo[3,4-d]pyrimidine, 4-ethyl-1-phenyl-
CAS No:53645-74-2
MF:C13H12N4
MW:224.26118183136
CID:356783
PubChem ID:12332538
Update Time:2025-04-19

1H-Pyrazolo[3,4-d]pyrimidine, 4-ethyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolo[3,4-d]pyrimidine, 4-ethyl-1-phenyl-
    • 4-ethyl-1-phenylpyrazolo[3,4-d]pyrimidine
    • 53645-74-2
    • 4-Ethyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine
    • DTXSID90490739
    • Inchi: 1S/C13H12N4/c1-2-12-11-8-16-17(13(11)15-9-14-12)10-6-4-3-5-7-10/h3-9H,2H2,1H3
    • InChI Key: HPWSZWVSPNGZLC-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2)C2C(C=N1)=C(CC)N=CN=2

Computed Properties

  • Exact Mass: 224.10636
  • Monoisotopic Mass: 224.106196400g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 43.6Ų

Experimental Properties

  • PSA: 43.6
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